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Compound of Interest

Compound Name:
2-(4-Isopropylpiperazin-1-

yl)ethanol

Cat. No.: B020606 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-(4-Isopropylpiperazin-1-yl)ethanol
(CAS 103069-50-7)

Disclaimer: As of the date of this document, a comprehensive, publicly available Safety Data

Sheet (SDS) for 2-(4-Isopropylpiperazin-1-yl)ethanol with CAS number 103069-50-7 is not

readily available. The following guidance has been synthesized by our Senior Application

Scientists based on an analysis of the compound's chemical structure, data from closely

related piperazine derivatives, and established principles of chemical safety and toxicology

under the Globally Harmonized System (GHS). This guide is intended to provide a robust

framework for risk assessment and safe handling in a research and development setting.

Compound Profile and Introduction
2-(4-Isopropylpiperazin-1-yl)ethanol is a substituted piperazine derivative. The piperazine

ring is a common scaffold in medicinal chemistry, and its derivatives are investigated for a wide

range of pharmacological activities. The structure combines a basic piperazine nitrogen, an

isopropyl group, and a primary alcohol, suggesting potential for both hydrogen bonding and

reactivity as a tertiary amine. Understanding these structural features is foundational to

anticipating its chemical behavior and toxicological profile.
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Identifier Value

IUPAC Name 2-(4-isopropylpiperazin-1-yl)ethanol

CAS Number 103069-50-7

Molecular Formula C₉H₂₀N₂O

Molecular Weight 172.27 g/mol

Structure
(Image of the chemical structure would be

placed here)

Hazard Identification and Risk Assessment
Based on structure-activity relationships with analogous N-substituted piperazine ethanols, 2-
(4-Isopropylpiperazin-1-yl)ethanol is anticipated to present specific health hazards. The

primary concerns are related to its alkaline nature (due to the tertiary amine) and its potential to

act as an irritant.

Anticipated GHS Classification
Hazard Class Hazard Category

Anticipated Hazard

Statement

Skin Corrosion/Irritation Category 1C or 2

H314: Causes severe skin

burns and eye damage, or

H315: Causes skin irritation.

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage.

Acute Toxicity (Oral) Category 4 (Predicted) H302: Harmful if swallowed.

Specific Target Organ Toxicity Category 3 (Predicted)
H335: May cause respiratory

irritation.

Rationale for Classification
Skin and Eye Damage (Category 1): Piperazine derivatives are often alkaline and can cause

significant irritation or corrosive damage upon contact.[1][2] The terminal ethanol group may
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slightly moderate this, but a conservative approach assuming corrosive potential is

warranted. Category 1 for eye damage is particularly likely, as the eye is more sensitive than

the skin.[3][4] A substance is classified in Category 1 for serious eye damage if it produces

tissue damage or serious physical decay of vision that is not fully reversible within 21 days.

[4][5]

Skin Irritation (Category 2): Should the compound prove not to be fully corrosive, it would

almost certainly be classified as a skin irritant. This classification applies to substances that

cause reversible skin damage after an exposure of up to 4 hours.[1][6]

Acute Oral Toxicity: Many simple amine compounds exhibit moderate acute oral toxicity.

Ingestion could lead to irritation of the gastrointestinal tract.

Respiratory Irritation: As with many volatile or aerosolized amines, inhalation of vapors or

mists may irritate the respiratory tract.

Risk Assessment and Control Workflow
A systematic approach to risk assessment is critical before handling this compound. The goal is

to implement a hierarchy of controls to minimize potential exposure.
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Start: New Protocol with
CAS 103069-50-7

1. Hazard Identification
(Review this guide, assess data on

analogous compounds)

2. Exposure Assessment
(Evaluate quantity, duration, frequency,

and route of exposure)

3. Risk Characterization
(Is risk acceptable?)

4. Elimination/Substitution
(Can a less hazardous

chemical be used?)

No

Implement Controls
& Proceed with Work

Yes

5. Engineering Controls
(Fume hood, ventilation)

6. Administrative Controls
(SOPs, training, designated areas)

7. Personal Protective Equipment (PPE)
(Gloves, eyewear, lab coat)

Review & Update Protocol
(After experiment or if

conditions change)

End

Click to download full resolution via product page
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Caption: Risk Assessment and Control Workflow for Handling 2-(4-Isopropylpiperazin-1-
yl)ethanol.

Safe Handling and Engineering Controls
Engineering Controls
The primary engineering control for this compound is a certified chemical fume hood. All

weighing, transferring, and reaction workups should be performed within the fume hood to

prevent inhalation of vapors or aerosols.[7] Eyewash stations and safety showers must be

readily accessible and tested regularly.[7]

Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye/Face Protection

ANSI Z87.1-compliant safety

glasses with side shields, at a

minimum. A full-face shield is

required if there is a splash

hazard.

Protects against splashes that

could cause irreversible eye

damage.[7]

Skin Protection

Flame-resistant lab coat.

Chemical-resistant gloves

(Nitrile, minimum 8 mil

thickness).

A lab coat protects the body

from incidental contact. Nitrile

gloves provide good resistance

to amine compounds. Always

check manufacturer

breakthrough times for the

specific glove and solvent

being used.[7]

Hand Protection

Change gloves immediately if

they become contaminated.

Do not reuse disposable

gloves.

Prevents permeation and

accidental spread of the

chemical to other surfaces or

personal items.

Respiratory Protection

Not typically required when

work is performed in a fume

hood. If engineering controls

fail or for large-scale spills, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

Ensures respiratory safety in

non-routine situations.

Handling and Storage Protocol
Preparation: Before starting, ensure the fume hood is operational, all required PPE is

available, and the location of the emergency eyewash and shower is known.

Aliquotting: Transfer the chemical from the stock container to the reaction vessel inside the

fume hood. Use a clean pipette or spatula. Avoid generating dust or aerosols.

Reaction: Keep all reaction vessels capped or covered to the extent possible.
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Storage: Store the compound in a tightly sealed container in a cool, dry, well-ventilated area

away from incompatible materials such as strong oxidizing agents, acids, and acid chlorides.

[7][8]

Waste Disposal: Dispose of all waste materials (including contaminated gloves and paper

towels) in a properly labeled hazardous waste container in accordance with local, state, and

federal regulations.[8]

Emergency and First-Aid Procedures
Immediate and appropriate action is crucial in the event of an exposure.

Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15-20 minutes, holding the

eyelids open to ensure thorough rinsing of the

entire surface.[9] Remove contact lenses if

present and easy to do.[8] Seek immediate

medical attention.

Skin Contact

Immediately remove all contaminated clothing.

[8] Wash the affected area with soap and plenty

of water for at least 15 minutes.[10] Seek

medical attention if irritation develops or

persists.

Inhalation

Move the individual to fresh air immediately.[8]

[10] If breathing is difficult, provide oxygen. If the

person is not breathing, begin artificial

respiration. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting.[7][9] If the person is

conscious and alert, rinse their mouth with water

and have them drink 1-2 glasses of water to

dilute the substance.[10] Never give anything by

mouth to an unconscious person.[9] Seek

immediate medical attention.
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Spill Response Protocol
Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated (fume hood sash should be down).

Control: Prevent the spill from spreading. Use an inert, non-combustible absorbent material

like vermiculite, dry sand, or earth. Do not use combustible materials like paper towels to

absorb the bulk of the spill.

Neutralize (if applicable): For small spills of basic compounds, a weak acid solution can be

used for final decontamination after the bulk material is absorbed, but this should only be

done by trained personnel.

Collect: Wearing appropriate PPE, carefully scoop the absorbent material into a labeled

hazardous waste container.

Decontaminate: Clean the spill area thoroughly with a suitable solvent (e.g., soap and

water), and collect all cleaning materials for hazardous waste disposal.

Report: Report the incident to the appropriate safety officer or supervisor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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103069-50-7-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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